![molecular formula C10H14O4 B180704 4,5-Dimethylcyclohex-4-ene-1,2-dicarboxylic acid CAS No. 22228-48-4](/img/structure/B180704.png)
4,5-Dimethylcyclohex-4-ene-1,2-dicarboxylic acid
Overview
Description
DMCD is a cyclic dicarboxylic acid that was first synthesized in 1967 by A. Eschenmoser and A. Arigoni. It has since been used in various scientific research studies due to its unique properties. DMCD is a colorless, crystalline solid that is soluble in water and organic solvents. It has a melting point of 185-187°C and a boiling point of 360°C.
Mechanism of Action
The mechanism of action of DMCD involves the inhibition of glutamate decarboxylase, which leads to a decrease in GABA synthesis. This, in turn, leads to an increase in glutamate levels, which can activate NMDA receptors and enhance synaptic plasticity. DMCD has also been shown to directly modulate the activity of NMDA receptors, leading to an increase in calcium influx and subsequent activation of downstream signaling pathways.
Biochemical and Physiological Effects:
DMCD has been shown to have various biochemical and physiological effects. It has been shown to enhance synaptic plasticity and improve learning and memory processes in animal models. DMCD has also been shown to have neuroprotective effects and can protect against neuronal damage caused by oxidative stress and excitotoxicity. Additionally, DMCD has been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines in vitro.
Advantages and Limitations for Lab Experiments
DMCD is a versatile compound that can be used in various scientific research studies. Its unique properties make it a valuable tool for studying synaptic plasticity, learning and memory processes, and neuroprotection. However, DMCD has some limitations for lab experiments. It is a relatively unstable compound that can undergo hydrolysis and decarboxylation under certain conditions. Additionally, DMCD has low solubility in aqueous solutions, which can limit its use in certain experimental setups.
Future Directions
There are several future directions for the study of DMCD. One potential area of research is the development of DMCD-based drugs for the treatment of neurological disorders, such as Alzheimer's disease and epilepsy. DMCD has also been shown to have potential as a neuroprotective agent in traumatic brain injury and stroke. Additionally, further studies are needed to elucidate the precise mechanism of action of DMCD and its effects on various signaling pathways.
Synthesis Methods
DMCD can be synthesized through a multi-step process starting with the reaction of 3-methylcyclohexene-1-carboxylic acid with maleic anhydride. The resulting product is then subjected to a series of reactions, including hydrogenation and decarboxylation, to yield DMCD. The synthesis method of DMCD has been extensively studied and optimized over the years to improve the yield and purity of the compound.
Scientific Research Applications
DMCD has been used in various scientific research studies due to its unique properties. It has been shown to inhibit the activity of glutamate decarboxylase, an enzyme that plays a crucial role in the synthesis of gamma-aminobutyric acid (GABA), a neurotransmitter that regulates neuronal excitability in the central nervous system. DMCD has also been shown to modulate the activity of N-methyl-D-aspartate (NMDA) receptors, which are involved in synaptic plasticity and learning and memory processes.
properties
IUPAC Name |
4,5-dimethylcyclohex-4-ene-1,2-dicarboxylic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14O4/c1-5-3-7(9(11)12)8(10(13)14)4-6(5)2/h7-8H,3-4H2,1-2H3,(H,11,12)(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JCMAJASDGCVYOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(CC(C(C1)C(=O)O)C(=O)O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14O4 | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10311639 | |
Record name | 4,5-dimethylcyclohex-4-ene-1,2-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10311639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.22 g/mol | |
Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4,5-Dimethylcyclohex-4-ene-1,2-dicarboxylic acid | |
CAS RN |
22228-48-4 | |
Record name | NSC244463 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=244463 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4,5-dimethylcyclohex-4-ene-1,2-dicarboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10311639 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.